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Compound of Interest

Compound Name: Nickel chlorate

Cat. No.: B1220523

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for nickel chlorate (Ni(ClO3)z2) is readily
available in public domains. This guide has been compiled by extrapolating data from the
safety data sheets of related compounds, primarily nickel chloride (NiClz), and the known
hazardous properties of inorganic chlorates. Nickel chlorate is a strong oxidizing agent and a
toxic nickel compound; therefore, it must be handled with extreme caution. The information
herein should be used as a guideline and supplemented with a thorough risk assessment
before any handling.

Introduction

Nickel chlorate is a greenish-yellow crystalline solid with the chemical formula Ni(ClOs3)2.[1] It
is a powerful oxidizing agent due to the presence of the chlorate ion and carries the
toxicological risks associated with soluble nickel compounds.[1] This combination of hazards
necessitates stringent safety protocols for its handling, storage, and disposal to protect
laboratory personnel and the environment. This technical guide provides a comprehensive
overview of the known and extrapolated safety data for nickel chlorate, detailed handling
procedures, and emergency protocols.

Hazard Identification and Classification

While a specific GHS classification for nickel chlorate is not available, based on the properties
of nickel chloride and inorganic chlorates, it can be anticipated to fall under the following
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hazard categories:

e Oxidizing Solids: Category 1 or 2.

o Acute Toxicity (Oral, Inhalation, Dermal): Likely Category 3 or 4.

o Skin Corrosion/Irritation: Category 2.

e Serious Eye Damage/Eye Irritation: Category 1 or 2.

e Respiratory or Skin Sensitization: Category 1.

o Germ Cell Mutagenicity: Category 2.

o Carcinogenicity: Category 1A or 1B (inhalation).

» Reproductive Toxicity: Category 1B.

o Specific Target Organ Toxicity (Repeated Exposure): Category 1 (lungs).
e Hazardous to the Aquatic Environment (Acute and Chronic): Category 1.

Quantitative Data Summary

The following tables summarize the available and extrapolated quantitative data for nickel
chlorate.

Table 1: Physical and Chemical Properties
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Property Value Source/Comment
Chemical Formula Ni(ClO3)2 [1]
Greenish-yellow crystalline
Appearance ) [1]
solid
Molar Mass 225.59 g/mol Calculated
Melting Point Not available Decomposes upon heating.
Boiling Point Not applicable Decomposes.
N ) Assumed based on other
Solubility Soluble in water.

nickel salts.

Table 2: Toxicological Data (Extrapolated from Nickel

Chloride)
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Parameter Value Species Route Source

LD50 (Oral) 105 - 186 mg/kg Rat Oral [2][3]

No specific data

available for
LC50 (Inhalation)  nickel chlorate.

Assumed to be

Inhalation -

highly toxic.

Known or
suspected
Carcinogenicity human Human Inhalation [2][4]
carcinogen by
inhalation.

May cause an
Skin allergic skin
o i ] Human Dermal [5]
Sensitization reaction ("nickel

itch").

May cause

] allergy or
Respiratory . .
S asthma-like Human Inhalation [5][6]
Sensitization )
symptoms if

inhaled.

Table 3: Occupational Exposure Limits (Based on Nickel,

Soluble Compounds) @00

Organization Limit Notes

OSHA (PEL) 1 mg/m3 (as Ni) 8-hour TWA
0.1 mg/m3 (inhalable fraction,

ACGIH (TLV) ) 8-hour TWA
as Ni)

NIOSH (REL) 0.015 mg/m3 (as Ni) 10-hour TWA
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Experimental Protocols: Safe Handling and Storage

Given the hazardous nature of nickel chlorate, the following detailed protocols must be strictly
adhered to.

Personal Protective Equipment (PPE)

A mandatory PPE ensemble for handling nickel chlorate includes:
o Eye and Face Protection: Chemical safety goggles and a full-face shield.[6]

o Skin Protection: A flame-retardant lab coat, chemical-resistant gloves (e.g., nitrile), and full-
body coverage.

o Respiratory Protection: A NIOSH-approved respirator with a particulate filter is required for
handling the solid. For situations with potential for aerosol generation, a supplied-air
respirator should be used.[6]

Engineering Controls

« All handling of nickel chlorate must be conducted in a certified chemical fume hood to
minimize inhalation exposure.[6]

e The work area should be equipped with an emergency eyewash station and a safety shower.

[5]

o Use spark-proof tools and equipment.

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume
hood is functioning properly. The work area should be clear of all combustible materials,
including paper, wood, and organic solvents.

» Weighing and Transfer: Use non-sparking spatulas and tools for transferring the solid.
Minimize the creation of dust.
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e Solution Preparation: When dissolving in a solvent, add the nickel chlorate slowly to the
solvent. Be aware that reactions with certain solvents can be vigorous.

» Heating: Avoid heating nickel chlorate as it can decompose violently, releasing oxygen and
potentially chlorine gas.[1][7]

» Decontamination: After handling, thoroughly wash hands and any exposed skin with soap
and water. Decontaminate all surfaces and equipment.

Storage

o Store nickel chlorate in a cool, dry, well-ventilated area away from direct sunlight and heat
sources.

It must be segregated from combustible materials, organic compounds, reducing agents, and
strong acids.[8]

o Use tightly sealed, non-metallic containers for storage.

Emergency Procedures
Spills

e Evacuate the area immediately.
e Do not attempt to clean up a spill without the appropriate PPE.

o For small spills of solid material, carefully sweep up the material without creating dust and
place it in a designated, labeled waste container.

o For larger spills, contact the institution's environmental health and safety department.
o Do not use combustible materials like paper towels for cleanup.

Fire

» Nickel chlorate is not combustible but will accelerate the burning of other materials.
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 In case of a fire involving nickel chlorate, use a water spray to cool surrounding containers
and control the fire. Do not use dry chemical extinguishers that may be incompatible.

» Firefighters must wear self-contained breathing apparatus.

First Aid

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[6]

» Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes. Remove contaminated clothing. Seek medical attention.[6]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[6]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[6]

Visualizations
Logical Workflow for Safe Handling of Nickel Chlorate

Handle in Fume Hood
(Weighing, Transfer, etc.)

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of nickel chlorate.

Signaling Pathway of Nickel Toxicity (Simplified)

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1220523?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-5373-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjU1MjF8YXBwbGljYXRpb24vcGRmfGFHVmhMMmhrTXk4NU1qTXpNRFk0TlRJek5UVXdMMU5FUWw4MU16Y3pYMGxGWDBWT0xuQmtaZ3xkNWVmMGU0YTE2YjNjOTk2OTZhODRiNjJkZDIzMDMzMDYyYTQ0YWNhZDFlZDU4ZDM2MTljZTdlODlmNDJiMjgz
https://www.carlroth.com/medias/SDB-5373-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjU1MjF8YXBwbGljYXRpb24vcGRmfGFHVmhMMmhrTXk4NU1qTXpNRFk0TlRJek5UVXdMMU5FUWw4MU16Y3pYMGxGWDBWT0xuQmtaZ3xkNWVmMGU0YTE2YjNjOTk2OTZhODRiNjJkZDIzMDMzMDYyYTQ0YWNhZDFlZDU4ZDM2MTljZTdlODlmNDJiMjgz
https://www.carlroth.com/medias/SDB-5373-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjU1MjF8YXBwbGljYXRpb24vcGRmfGFHVmhMMmhrTXk4NU1qTXpNRFk0TlRJek5UVXdMMU5FUWw4MU16Y3pYMGxGWDBWT0xuQmtaZ3xkNWVmMGU0YTE2YjNjOTk2OTZhODRiNjJkZDIzMDMzMDYyYTQ0YWNhZDFlZDU4ZDM2MTljZTdlODlmNDJiMjgz
https://www.carlroth.com/medias/SDB-5373-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjU1MjF8YXBwbGljYXRpb24vcGRmfGFHVmhMMmhrTXk4NU1qTXpNRFk0TlRJek5UVXdMMU5FUWw4MU16Y3pYMGxGWDBWT0xuQmtaZ3xkNWVmMGU0YTE2YjNjOTk2OTZhODRiNjJkZDIzMDMzMDYyYTQ0YWNhZDFlZDU4ZDM2MTljZTdlODlmNDJiMjgz
https://www.benchchem.com/product/b1220523?utm_src=pdf-body
https://www.benchchem.com/product/b1220523?utm_src=pdf-body-img
https://www.benchchem.com/product/b1220523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Induces

Reactive Oxygen
Species (ROS) Generation

Oxidative Stress

DNA Damage Protein Damage Lipid Peroxidation

Apoptosis Inflammation

Carcinogenesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Nickel Chlorate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220523#nickel-chlorate-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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